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Compound of Interest

Compound Name: Hexyltrimethylammonium

Cat. No.: B102394

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Hexyltrimethylammonium bromide (HTAB), a quaternary ammonium compound utilized in
various pharmaceutical, cosmetic, and chemical synthesis applications. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Hexyltrimethylammonium bromide is a white powder.[1] Its key physical and chemical
properties are summarized below.

Property Value Reference
CAS Number 2650-53-5 [1][2][3]
Molecular Formula CoH22BrN [1][2]13]
Molecular Weight 224.18 g/mol [1112]
Appearance White solid/powder [1]
Melting Point 183 -187 °C [1]

N,N,N-
Synonyms Hexyltrimethylammonium [1]

bromide
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Hazard Identification and Classification

Hexyltrimethylammonium bromide is classified as a hazardous substance. The following
table outlines its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Warning[2][3][4]

Toxicology Profile

While extensive toxicological data for Hexyltrimethylammonium bromide is not readily
available, the existing classifications indicate a potential for irritation upon contact.[5] The
primary routes of exposure are inhalation, skin contact, and eye contact.

Exposure Route Symptoms and Effects

Inhalation May cause respiratory irritation.[2][3][5]
Skin Contact Causes skin irritation.[2][3]

Eye Contact Causes serious eye irritation.[2][3]

First aid is not generally required, but a poison
Ingestion information center or doctor should be contacted
if in doubt.[6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
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Adherence to the following protocols is mandatory to minimize exposure and ensure safety.
4.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder form to avoid dust generation.[3][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[3][8]
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[3]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator.[8]

4.3. Hygiene Measures

e Wash hands thoroughly after handling the compound.[3][5]
e Do not eat, drink, or smoke in the laboratory.

» Remove contaminated clothing and wash it before reuse.[3]
Storage and Disposal

5.1. Storage

o Store in a cool, dry, and well-ventilated area.[5]

o Keep the container tightly closed.[5][8]

o Store locked up.[3][5]
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e Some sources recommend storing under an inert gas as the compound may be hygroscopic.

[1]5]

5.2. Disposal

» Dispose of contents and container in accordance with local, regional, and national

regulations.[3]

e Do not allow the product to enter drains.

First Aid Measures

In the event of exposure, follow these first aid protocols.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[3] Remove contaminated
clothing. If irritation persists, seek medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5][6] Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Visualized Workflows

The following diagrams illustrate key safety and response workflows.
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Caption: Hazard Identification and Mitigation Workflow.
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Caption: First Aid Decision Tree for Exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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